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Compound of Interest

Compound Name: Trimethylgermanium bromide

Cat. No.: B089813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling

and use of trimethylgermanium bromide ((CH₃)₃GeBr). All personnel must be thoroughly

familiar with this SOP before working with this compound.

Hazard Identification and Risk Assessment
Trimethylgermanium bromide is a flammable and corrosive liquid that poses significant

health and safety risks.[1][2] A thorough risk assessment must be conducted before any new

experimental procedure involving this compound.

Primary Hazards:

Flammability: Flammable liquid and vapor.[1] Keep away from heat, sparks, open flames,

and hot surfaces.

Corrosivity: Causes severe skin burns and eye damage.[1][2]

Toxicity: May be harmful if inhaled, ingested, or absorbed through the skin. May cause

irritation to the respiratory tract.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling trimethylgermanium bromide.
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Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile or neoprene) are required. Ensure gloves are regularly inspected for signs of

degradation or puncture.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. In the

case of potential exposure above the occupational exposure limit or in situations with

inadequate ventilation, a respirator with a type ABEK (EN14387) filter is necessary.

Engineering Controls
Chemical Fume Hood: All manipulations of trimethylgermanium bromide must be

performed in a properly functioning chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.

Keep away from sources of ignition.[4] No smoking.

Use only non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Handle in an inert atmosphere (e.g., argon or nitrogen) if the reaction is sensitive to air or

moisture.

Storage:

Store in a cool, dry, and well-ventilated area.
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Keep containers tightly closed.

Store away from incompatible materials such as oxidizing agents.

Store in a locked cabinet or other secure location.

Spill and Accident Procedures
Small Spills (in a chemical fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., vermiculite, dry sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory immediately.

Alert emergency personnel and the institutional safety office.

Prevent entry to the affected area.

Provide emergency responders with the Safety Data Sheet (SDS).

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Waste Disposal
All waste containing trimethylgermanium bromide must be disposed of as hazardous waste

in accordance with local, state, and federal regulations. Collect all waste in a properly labeled,

sealed container.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₃H₉BrGe [1][2][5]

Molecular Weight 197.65 g/mol [1]

Appearance Colorless liquid [2][3]

Melting Point -25 °C

Boiling Point 114 °C

Density 1.54 g/mL at 25 °C

Flash Point 37 °C (98.6 °F) - closed cup

Solubility

Soluble in organic solvents

(ether, ethanol,

dichloromethane), insoluble in

water.

[3]

CAS Number 1066-37-1 [5]

Experimental Protocol: Synthesis of a Germyl-Ester
via Reaction with a Lithium Enolate
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This protocol describes a representative procedure for the use of trimethylgermanium
bromide in organic synthesis.

1. Materials:

Diisopropylamine

n-Butyllithium (n-BuLi) in hexanes

Anhydrous tetrahydrofuran (THF)

Ester starting material (e.g., methyl acetate)

Trimethylgermanium bromide

Anhydrous workup and purification solvents (e.g., diethyl ether, saturated aqueous

ammonium chloride)

Schlenk line or glovebox for inert atmosphere

2. Procedure:

Preparation of Lithium Diisopropylamide (LDA):

Under an inert atmosphere (argon or nitrogen), add anhydrous diisopropylamine to a

flame-dried Schlenk flask containing anhydrous THF at -78 °C (dry ice/acetone bath).

Slowly add an equimolar amount of n-BuLi in hexanes dropwise to the solution.

Stir the mixture at -78 °C for 30 minutes to generate LDA.

Enolate Formation:

Slowly add the ester starting material (1 equivalent) dropwise to the LDA solution at -78

°C.

Stir the reaction mixture for 1 hour at -78 °C to ensure complete enolate formation.

Reaction with Trimethylgermanium Bromide:
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Slowly add a solution of trimethylgermanium bromide (1.1 equivalents) in anhydrous

THF to the enolate solution at -78 °C.

Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or

until the reaction is complete as monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Workup:

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0

°C.

Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification:

Purify the crude product by column chromatography on silica gel or by distillation under

reduced pressure to yield the desired germyl-ester.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b089813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Emergency Response

Conduct Risk Assessment

Don Appropriate PPE

Prepare Engineering Controls (Fume Hood)

Dispense Trimethylgermanium Bromide

Perform Experiment

Quench Reaction & Workup

Segregate & Label Hazardous Waste

Decontaminate Glassware & Work Area

Dispose of Waste via EH&S

Spill or Exposure Occurs

Follow Spill/Accident Procedures

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of trimethylgermanium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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